3-Amino-2-benzylpropanoic acid

• IUPAC Name: 2-(aminomethyl)-3-phenylpropanoic acid
• InChI: InChI=1S/C10H13NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
• InChI Key: DJYVEBBGKNAHKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CN)C(=O)O
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID90298934
• Molecular Weight: 179.22 g/mol
• CAS RN: 95598-13-3

Description

3-Amino-2-benzylpropanoic acid, also known as ®-3-Amino-2-benzylpropanoic acid, is an amino acid derivative. Its IUPAC name is (2R)-3-amino-2-benzylpropanoic acid. The molecular weight of this compound is 179.22.

Molecular Structure Analysis

The molecular formula of 3-Amino-2-benzylpropanoic acid is C10H13NO2. The InChI code is 1S/C10H13NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m1/s1.

Physical And Chemical Properties Analysis

3-Amino-2-benzylpropanoic acid has a density of 1.2±0.1 g/cm3, a boiling point of 327.3±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C. It has 3 hydrogen bond acceptors, 3 hydrogen bond donors, and 4 freely rotating bonds.

Scientific Research Applications

• Enantioselective Synthesis Applications : The enantioselective synthesis of β-alanine derivatives, including 3-Amino-2-benzylpropanoic acid, finds applications in producing various aromatic amino acids. These compounds are synthesized through routes involving electrophilic attack of synthetic equivalents upon enolates derived from chiral oxazolidinones. This process is crucial for producing specific enantiomers of amino acids that are significant in pharmaceutical and chemical industries (Arvanitis et al., 1998).

• Peptide Modification and Cell Labeling : A study on a novel amino acid derivative, 3-(4-(1, 2, 4, 5-tetrazine-3-yl) phenyl)-2-aminopropanoic acid, reveals its potential use in peptide modification and live cell labeling. This derivative demonstrates stability in biological media and has applications in bioorthogonal labeling and peptide synthesis, which can be crucial for biomedical research and drug development (Ni et al., 2015).

• Inhibition of Enzymes : DL-2-Benzyl-3-formylpropanoic acid, a derivative of 3-Amino-2-benzylpropanoic acid, acts as a competitive inhibitor of carboxypeptidase A, an enzyme involved in protein digestion. This indicates its potential use in studying enzyme mechanisms and designing enzyme inhibitors, which can be important in developing therapeutic agents (Galardy & Kortylewicz, 1984).

• Microbial Biosynthesis : In the context of microbial biosynthesis, 3-Amino-2-benzylpropanoic acid is involved in the production of 3-amino-benzoic acid (3AB) in Escherichia coli. This study demonstrates the use of co-culture engineering to improve the production of 3AB, a building block molecule for various biologically active compounds (Zhang & Stephanopoulos, 2016).

• Biosynthesis of Natural Products : 3-Amino-5-hydroxy benzoic acid (3,5-AHBA), a precursor for a large group of natural products, is derived from pathways involving compounds like 3-Amino-2-benzylpropanoic acid. This process is critical in the biosynthesis of various natural products, including antibiotics and other bioactive compounds (Kang, Shen, & Bai, 2012).

Safety and Hazards

The safety information for 3-Amino-2-benzylpropanoic acid indicates that it has a GHS07 pictogram, with the signal word "Warning". The hazard statements include H302, H315, H319, and H335.

Synthesis routes and methods

Procedure details

A solution of diethyl 2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-2-(phenylmethyl)butanedioate (13 g, 31.8 mmole) in conc. HCl (125 mL) and HOAc (30 mL) was sealed in a 1 L screwcap reaction vessel and the contents heated to 120° C. for 48 h. The reaction solution was concentrated under vacuum and the resulting solids washed with Et2O affording the title compound (quant.) as a white solid: LCMS (ES) m/z 181(M+H)+.